![molecular formula C8H16N2O B6233760 (7S,8aS)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine CAS No. 2165626-54-8](/img/no-structure.png)
(7S,8aS)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine
Overview
Description
Typically, the description of a chemical compound includes its IUPAC name, common names, molecular formula, and structural formula. It may also include its appearance (color, state of matter under standard conditions) and odor .
Synthesis Analysis
This involves the methods and procedures used to synthesize the compound. It can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism .Molecular Structure Analysis
This involves the study of the arrangement of atoms in the molecule of a compound. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes the reactants, products, the conditions under which the reaction occurs, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, and chemical stability. It also includes studying how the compound behaves when exposed to different conditions .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (7S,8aS)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine involves the cyclization of a suitable precursor molecule. The precursor molecule should have a suitable functional group that can undergo cyclization to form the pyrrolo[1,2-a]pyrazine ring system. The methoxy group can be introduced in a later step.", "Starting Materials": [ "4-methoxy-1,2,3,6-tetrahydropyridine", "ethyl acrylate", "sodium hydride", "tetrahydrofuran", "acetic acid", "hydrochloric acid", "sodium hydroxide", "magnesium sulfate", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Deprotonation of 4-methoxy-1,2,3,6-tetrahydropyridine with sodium hydride in tetrahydrofuran to form the corresponding sodium salt.", "Step 2: Addition of ethyl acrylate to the reaction mixture and stirring at room temperature for several hours to form the corresponding ester.", "Step 3: Acid hydrolysis of the ester with acetic acid to form the corresponding carboxylic acid.", "Step 4: Cyclization of the carboxylic acid with hydrochloric acid in methanol to form the pyrrolo[1,2-a]pyrazine ring system.", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction with diethyl ether.", "Step 6: Drying of the organic layer with magnesium sulfate and evaporation of the solvent to obtain the crude product.", "Step 7: Purification of the crude product by column chromatography to obtain the desired product, (7S,8aS)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine." ] } | |
CAS RN |
2165626-54-8 |
Product Name |
(7S,8aS)-7-methoxy-octahydropyrrolo[1,2-a]pyrazine |
Molecular Formula |
C8H16N2O |
Molecular Weight |
156.2 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
